Cas no 2229253-52-3 (1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229253-52-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5859670
• PubChem ID: 165763325
• Update Time: 2025-06-09

1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol
• 2229253-52-3
• [1-(1H-indol-4-yl)-2,2-dimethylcyclopropyl]methanol
• EN300-1793566

• Inchi： 1S/C14H17NO/c1-13(2)8-14(13,9-16)11-4-3-5-12-10(11)6-7-15-12/h3-7,15-16H,8-9H2,1-2H3
• InChI Key： GTDRWOIXQQZBJE-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CC3=C2C=CN3)CC1(C)C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol

Professional Introduction to Compound with CAS No. 2229253-52-3 and Product Name: 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol

The compound CAS No. 2229253-52-3 and the product name 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol represent a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in medicinal research due to its unique structural and functional characteristics. The indole moiety, a key structural feature, is well-documented for its biological activity, making this compound a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The indole ring system, in particular, has been extensively studied for its role in various biological processes. The presence of the 1-(1H-indol-4-yl) substituent in 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol suggests that this compound may interact with biological targets in a manner similar to other indole-based molecules. This interaction could potentially lead to the development of new treatments for a variety of diseases.

The 2,2-dimethylcyclopropylmethanol portion of the molecule adds another layer of complexity, which may influence its pharmacokinetic properties. This structural element could affect how the compound is metabolized and distributed within the body, which are critical factors in determining its efficacy and safety. Researchers are particularly interested in how these structural features contribute to the compound's overall bioactivity and whether they can be optimized to enhance therapeutic effects.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are ongoing areas of intense research. The development of new synthetic methodologies allows for the efficient production of complex molecules like 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol, enabling scientists to explore a wider range of potential applications. Advanced spectroscopic techniques and computational methods are employed to understand the molecular structure and interactions at a detailed level.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The indole moiety is known to be involved in various biological pathways, including those related to inflammation, pain perception, and neurotransmitter function. By targeting these pathways, 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol could offer new insights into treating conditions that are currently difficult to manage effectively.

Current research is focusing on understanding how modifications to the indole ring and other parts of the molecule can enhance its biological activity. For instance, studies have shown that certain derivatives of indole can exhibit potent anti-inflammatory properties. The dimethylcyclopropyl group may play a role in stabilizing the molecule's three-dimensional structure, which could be crucial for its interaction with biological targets.

The pharmacological profile of 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol is still under investigation, but preliminary data suggest that it may have significant therapeutic potential. Researchers are exploring its effects on enzymes and receptors that are implicated in various diseases. This compound's ability to modulate these targets could lead to novel treatments for conditions such as cancer, neurodegenerative disorders, and autoimmune diseases.

In conclusion, 1-(1H-indol-4-yl)-2,2-dimethylcyclopropylmethanol represents an exciting development in pharmaceutical chemistry. Its unique structure and potential biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, this compound holds promise for improving human health and well-being.